Skeletal remains are the only biological material that remains after long periods; however, environmental conditions such as temperature, humidity, and pH affect DNA preservation, turning skeletal remains into a challenging sample for DNA laboratories. Sample selection is a key factor, and femur and tooth have been traditionally recommended as the best substrate of genetic material. Recently, petrous bone (cochlear area) has been suggested as a better option due to its DNA yield. This research aims to evaluate the efficiency of petrous bone compared to other cranium samples (tooth) and postcranial long bones (femur and tibia). A total amount of 88 samples were selected from 38 different individuals. The samples were extracted by using an organic extraction protocol, DNA quantification by Quantifiler Trio kit and amplified with GlobalFiler kit. Results show that petrous bone outperforms other bone remains in quantification data, yielding 15–30 times more DNA than the others. DNA profile data presented likeness between petrous bone and tooth regarding detected alleles; however, the amount of DNA extracted in petrous bones allowed us to obtain more informative DNA profiles with superior quality. In conclusion, petrous bone or teeth sampling is recommended if DNA typing is going to be performed with environmentally degraded skeletal remains.

Thermophoresis of spheroidal colloids in aqueous media under the thermal conductivity effect is analyzed. The thermophoretic velocity and the thermodiffusion coefficient of spheroidal colloids have been formulated for extremely thin electric double layer (EDL) cases. Furthermore, a numerical thermophoretic model is built for arbitrary EDL thickness cases. The parametric studies show that the thermal conductivity mismatch of particle and liquid gives rise to a nonlinear temperature region around the spheroid, with the thickness close to the minor semiaxis. When the EDL region is thin relative to such nonlinear temperature region, the thermal conductivity effect on the thermophoresis of spheroidal colloids is significant, which strongly depends on the ratio of the minor semiaxis to the EDL thickness, the thermal conductivity ratio of particle to liquid, and the particle aspect ratio. Finally, to estimate the thermodiffusion coefficient of spheroidal colloids with arbitrary thermal conductivity, electrolyte concentration, and particle shape, the average dimensionless axial temperature gradient on the spheroidal equator plane in the EDL region is proposed.

Electrophoresis of a dielectric fluid droplet with constant surface charge density is investigated theoretically in this study. A pseudo-spectral method based on Chebyshev polynomials is adopted to solve the governing electrokinetic equations. It is found, among other things, that the larger the electrolyte strength in the ambient solution is, the slower the droplet moves in general. This is due to the strong screening effect of the large amount of indifferent counterions in the neighborhood of the droplet, with no reinforcement of potential-determining ions adsorbing to the droplet surface. The droplet comes to a complete halt eventually. Critical points are discovered for highly charged droplets, at which the droplet surface becomes immobile and the interior fluid stops recirculating. The droplet moves like a rigid particle with constant mobility regardless of its viscosity, a situation referred to as the “solidification phenomenon.” The deadlock between the spinning motions on the charged droplet surface induced by the electric driving force and the hydrodynamic driving force respectively is responsible for this peculiar phenomenon. This is also observed for a dielectric droplet with constant surface electric potential. We demonstrate here that it occurs in the constant surface charge density situation as well.

Standard agarose gel electrophoresis is a widely used method to analyse diversity of nucleic acids. Certain conditions, however, may give rise to artefactual bands. We report on artefactual bands frequently occurring, especially when partially homologous nucleic acids, such as splicing variants of DNA transcripts, are analysed simultaneously. Interestingly, to some extent agarose concentration may influence the occurrence of artefactual bands.

Wear debris analysis provides an early warning of mechanical transmission system aging and wear fault diagnosis, which has been widely used in machine health monitoring. The ability to detect and distinguish the ferromagnetic and nonmagnetic debris in oil is becoming an effective way to assess the health status of machinery. In this work, an Fe-poly(dimethylsiloxane) (PDMS)-based magnetophoretic method for the continuous separation of ferromagnetic iron particles by diameter and the isolation of ferromagnetic particles and nonmagnetic particles with similar diameter by type is developed. The particles experience magnetophoretic effects when passing through the vicinity of the Fe-PDMS where the strongest gradient of the magnetic fields exists. By choosing a relatively short distance between the magnet and the sidewall of the horizontal main channel and the length of Fe-PDMS with controlled particles flow rate, the diameter-dependent separation of ferromagnetic iron particles, that is, smaller than 7 µm, in the range of 8–12 µm, and larger than 14 µm, and the isolation of ferromagnetic iron particles and nonmagnetic aluminum particles based on opposite magnetophoretic behaviors by types are demonstrated, providing a potential method for the detection of wear debris particles with a high sensitivity and resolution and the diagnostic of mechanical system.

Pertaining to the mixing of the non-Newtonian Carreau fluid under electrokinetic actuation inside a plane microchannel, we propose a new design of micromixer that involves inserting a two-part cylinder bearing zeta potential of the same sign but different magnitude in the upstream and downstream directions. We numerically solve the transport equations to predict the underlying mixing characteristics. We demonstrate that a substantial momentum difference between the microchannel's plane wall and cylinder leads to the development of a vortex in the flow pathway, which in turn, enhances mixing substantially. As shown, for a fluid having a highly shear-thinning nature, the vortex-assisted convection mixing strength increases with diffusivity of the candidate fluids. Moreover, it is shown that for the higher shear-thinning nature of the candidate fluid, an increase in cylinder radius enhances mixing efficiency and flow rate simultaneously, resulting in a “quick and efficient” mixing condition. Additionally, the fluid rheology significantly alters the kinetics of shear-induced binary aggregation. Our findings show that the shear-induced aggregation characteristic time sharply increases with increasing shear-thinning behavior of the fluid.

At present, there is still limited report on the electrokinetic (EK) behavior of bioparticles at the interface of an aqueous two-phase system. In this paper, the EK motion and viability assessment of live algae mixed with the NaClO treated dead algae were carried out at the interface formed by polyethylene glycol (PEG)-rich phase and dextran (DEX)-rich phase in a straight microchannel. The experimental results show that both the live and dead algae at the PEG–DEX interface migrate from the negative electrode to the positive electrode, and the EK velocity of live algae at the interface is slightly larger than that of the dead ones with similar diameters. For either live or dead algae, the EK velocity at the interface decreases with the increase in diameter. A size–velocity curve was used to evaluate the viability of the algae. As most of the microorganisms in ballast water are algae, the method in this paper provides a promising way to detect and evaluate the live microorganism in treated ballast water of a ship.

The acidity constant in the form of pKa is one of the most important physicochemical quantities. There are prediction tools available for calculating the pKa, but they only deliver precise calculated values for a relatively small set of chemicals. For complex structures with multiple functional groups in particular, the error in the predicted pKa is high due to the application domain of the corresponding models. Thus, we aim to enlarge the dataset of experimentally determined pKa values using capillary electrophoresis. We, therefore, selected various pyridines, imidazoles, and oximes to determine the pKa values using the internal standard approach and the classical method. Especially oximes were not investigated in the past, and predictions for them include larger errors. Thus, our experimentally determined values could contribute to an improved understanding of various functional groups impacting the pKa values and serve as additional datasets to develop improved pKa prediction tools.

The thermodynamic properties of molecular recognition in host–guest inclusion complexes can be studied by Taylor dispersion analysis (TDA). Host–guest inclusion complexes have modest size, and it is possible to get convergent results fast, achieving greater certainty for the obtained thermodynamic properties. Cyclodextrins (CDs) and their derivatives can be used as drug carriers that can boost stability, solubility, and bioavailability of physiologically active substances. A simple and effective approach for assessing the binding properties of CD complexes that are critical in the early stages of drug and formulation development is needed to fully understand the process of CD and guest molecules’ complex formation. In this work, TDA was successfully used to rapidly determine interaction parameters, including binding constant and stoichiometry, between β-CD and folic acid (FA) along with the diffusivities of the free FA and its complex with β-CD. Additionally, the FA diffusion coefficient obtained by TDA was compared to the results previously obtained by nuclear magnetic resonance. Affinity capillary electrophoresis (ACE) was also used to compare the binding constants obtained by different methods. The results showed that the binding constants obtained by ACE were somewhat lower than those obtained by the two TDA procedures.

Breast cancer (BC) is one of the most common cancers and one of the most common causes for cancer-related mortality. Discovery of protein biomarkers associated with cancer is considered important for early diagnosis and prediction of the cancer risk. Protein biomarkers could be investigated by large-scale protein investigation or proteomics, using mass spectrometry (MS)-based techniques. Our group applies MS-based proteomics to study the protein pattern in human breast milk from women with BC and controls and investigates the alterations and dysregulations of breast milk proteins in comparison pairs of BC versus control. These dysregulated proteins might be considered potential future biomarkers of BC. Identification of potential biomarkers in breast milk may benefit young women without BC, but who could collect the milk for future assessment of BC risk. Previously we identified several dysregulated proteins in different sets of human breast milk samples from BC patients and controls using gel-based protein separation coupled with MS. Here, we performed 2D-PAGE coupled with nano-liquid chromatography–tandem MS (nanoLC-MS/MS) in a small-scale study on a set of six human breast milk pairs (three BC samples vs. three controls) and we identified several dysregulated proteins that have potential roles in cancer progression and might be considered potential BC biomarkers in the future.